Cas no 83217-68-9 ( )
structure
Product Name:
CAS No:83217-68-9
MF:C12H10Cl2N2O2
MW:285.126000881195
CID:874257
PubChem ID:53440055
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4,6-dichloro-2-(2,5-dimethoxyphenyl)pyrimidine
- DTXSID00702330
- 83217-68-9
- AKOS012923264
-
-
- Inchi： 1S/C12H10Cl2N2O2/c1-17-7-3-4-9(18-2)8(5-7)12-15-10(13)6-11(14)16-12/h3-6H,1-2H3
- InChI Key： KIXLVCJKKBFCDA-UHFFFAOYSA-N
- SMILES： ClC1=CC(=NC(C2C=C(C=CC=2OC)OC)=N1)Cl
Computed Properties
- Exact Mass: 284.0119330g/mol
- Monoisotopic Mass: 284.0119330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 44.2Ų
Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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